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molecular formula C9H9NO5 B3049456 1-(4-Hydroxy-3-methoxy-5-nitrophenyl)ethanone CAS No. 20716-41-0

1-(4-Hydroxy-3-methoxy-5-nitrophenyl)ethanone

Cat. No. B3049456
CAS RN: 20716-41-0
M. Wt: 211.17 g/mol
InChI Key: PGKVPHVPNDBJTO-UHFFFAOYSA-N
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Patent
US04963590

Procedure details

To a solution containing 40 ml of nitric acid (d=1.41) and 40 ml of water was gradually added while cooling (below 7° C.) and stirring 25.0 g of 4'-hydroxy-3'-methoxyacetophenone. After stirring for 0.5 h at 0° C. the product was filtered, washed first with diluted nitric acid (1:1) and then with water. Yield 24.0 g (75%). The 1H-NMR-spectrum of the product was in accordance with the structure alleged.
Name
nitric acid
Quantity
40 mL
Type
reactant
Reaction Step One
Name
water
Quantity
40 mL
Type
solvent
Reaction Step One
Name
4'-hydroxy-3'-methoxyacetophenone
Quantity
25 g
Type
reactant
Reaction Step Two
Name
4'-Hydroxy-3'-methoxy-5'-nitroacetophenone

Identifiers

REACTION_CXSMILES
[N+:1]([O-:4])(O)=[O:2].[OH:5][C:6]1[CH:11]=[CH:10][C:9]([C:12](=[O:14])[CH3:13])=[CH:8][C:7]=1[O:15][CH3:16]>O>[OH:5][C:6]1[C:11]([N+:1]([O-:4])=[O:2])=[CH:10][C:9]([C:12](=[O:14])[CH3:13])=[CH:8][C:7]=1[O:15][CH3:16]

Inputs

Step One
Name
nitric acid
Quantity
40 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Name
water
Quantity
40 mL
Type
solvent
Smiles
O
Step Two
Name
4'-hydroxy-3'-methoxyacetophenone
Quantity
25 g
Type
reactant
Smiles
OC1=C(C=C(C=C1)C(C)=O)OC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
After stirring for 0.5 h at 0° C. the product
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was gradually added
TEMPERATURE
Type
TEMPERATURE
Details
while cooling (below 7° C.)
FILTRATION
Type
FILTRATION
Details
was filtered
WASH
Type
WASH
Details
washed first with diluted nitric acid (1:1)

Outcomes

Product
Details
Reaction Time
 0.5 h
Name
4'-Hydroxy-3'-methoxy-5'-nitroacetophenone
Type
Smiles
OC1=C(C=C(C=C1[N+](=O)[O-])C(C)=O)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.